Cas no 112880-83-8 (Benzene,2-methyl-1-nitro-4-phenoxy-)

Benzene,2-methyl-1-nitro-4-phenoxy- structure
112880-83-8 structure
Product Name:Benzene,2-methyl-1-nitro-4-phenoxy-
CAS No:112880-83-8
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD01764677
CID:129946
PubChem ID:2728418
Update Time:2025-04-19

Benzene,2-methyl-1-nitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-methyl-1-nitro-4-phenoxy-
    • 2-Methyl-1-nitro-4-phenoxybenzene
    • 2-nitro-5-phenoxytoluene
    • 5-phenoxy-2-nitrotoluene
    • AC1MBNMO
    • ACMC-20mh47
    • Maybridge1_006855
    • Oprea1_876535
    • p-nitrophenyl-m-tolylether
    • SureCN443483
    • 2-NITRO-5-PHENOXYTOLUENE(WXC09198)
    • CS-0329585
    • AM82894
    • AC-18563
    • DTXSID20369505
    • COHVZTXZLIRSTM-UHFFFAOYSA-N
    • AS-8703
    • CCG-252480
    • AKOS015964341
    • FT-0745967
    • HMS560P13
    • SCHEMBL443483
    • 112880-83-8
    • MFCD01764677
    • MDL： MFCD01764677
    • Inchi： 1S/C13H11NO3/c1-10-9-12(7-8-13(10)14(15)16)17-11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key： COHVZTXZLIRSTM-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Density: 1.218
  • Boiling Point: 329°Cat760mmHg
  • Flash Point: 138.4°C
  • Refractive Index: 1.596
  • PSA: 52.37

Benzene,2-methyl-1-nitro-4-phenoxy- Pricemore >>

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abcr
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A2B Chem LLC
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Benzene,2-methyl-1-nitro-4-phenoxy- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:112880-83-8)Benzene,2-methyl-1-nitro-4-phenoxy-
Order Number:A1103939
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:39
Price ($):186.0
Email:sales@amadischem.com

Benzene,2-methyl-1-nitro-4-phenoxy- Related Literature

  • 1. 1323. Studies in the indole series. Part III. The Japp–Klingemann reaction
    B. Heath-Brown,P. G. Philpott J. Chem. Soc. 1965 7185

Related Categories

112880-83-8 (Benzene,2-methyl-1-nitro-4-phenoxy-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:112880-83-8)Benzene,2-methyl-1-nitro-4-phenoxy-
A1103939
Purity:99%
Quantity:5g
Price ($):186.0
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